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In the complex cellular environment of Gram-negative bacteria, the biogenesis of outer
membrane proteins (OMPS) is a critical process, essential for viability, virulence, and antibiotic
resistance. This intricate pathway involves the transport of unfolded OMPs across the ATP-
depleted periplasm, a hazardous journey where they are prone to aggregation. To ensure safe
passage and successful insertion into the outer membrane by the B-barrel assembly machinery
(BAM) complex, bacteria employ a network of periplasmic chaperones. Among these, Skp
(Seventeen kilodalton protein) and SurA (Survival factor A) are two of the most crucial players.
This guide provides an objective, data-driven comparison of their functions, structures, and
mechanisms.

Core Functional Comparison: Two Pathways to a
Single Goal

In model organisms like Escherichia coli, SurA and Skp represent two parallel, yet functionally
distinct, pathways for OMP transport.[1] The current consensus designates the SurA-
dependent pathway as the primary route for the majority of OMPs under normal conditions.[1]
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[2][3] The Skp pathway is considered a secondary or backup system, which gains importance
under cellular stress or when the SurA pathway is compromised.[1][2]

SurA: The Primary Escort. SurA is considered the principal chaperone, handling the bulk of
OMP trafficking.[4] Its deletion leads to a significant reduction in the density of the outer
membrane and induces a pronounced envelope stress response.[1][3][4] SurA directly interacts
with the BAM complex, facilitating the efficient handover and subsequent folding of OMPs into
the outer membrane.[1][5][6]

Skp: The Backup and Rescue System. Skp, often working in concert with the
protease/chaperone DegP, plays a crucial role in rescuing OMPs that may have fallen off the
primary SurA pathway.[1] While deletion of Skp alone does not significantly impact outer
membrane composition under normal growth, its absence in a surA mutant background is
lethal, highlighting its essential backup function.[1] Skp can sequester defective or misfolded
OMPs and, in some cases, direct them to the DegP protease for degradation.[5][7]

Structural and Mechanistic Differences

The distinct roles of Skp and SurA are rooted in their unique structures and mechanisms for
substrate interaction.

o Skp (Seventeen kilodalton protein): Skp forms a homotrimeric, "jellyfish-like" structure that
creates a central cavity.[8][9] This structure encapsulates unfolded OMPs, effectively
shielding them from the aqueous periplasm to prevent aggregation.[9][10][11] This "holdase"
activity maintains the OMP in a soluble, unfolded state competent for membrane insertion.
[10] For larger OMPs that exceed the cavity's capacity, a portion of the substrate remains
outside, or multiple Skp trimers can coordinate to protect a single OMP.[10][11]

e SurA (Survival factor A): In contrast, SurA functions as a monomer under physiological
conditions.[5] It possesses a core chaperone domain and two parvulin-like peptidyl-prolyl
isomerase (PPlase) domains.[5][12] While the PPlase activity was initially thought to be
dispensable, recent studies suggest these domains are important for delivering OMPs to the
BAM complex.[5][12] SurA does not form a cage; instead, it binds substrates in a groove
located between its core and P1 domains.[4][5] This interaction leads to a significant
expansion of the unfolded OMP, a mechanism distinct from Skp's encapsulation and thought
to be crucial for efficient delivery to the BAM complex.[4][13]
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Substrate Specificity and Binding

SurA exhibits a clear substrate preference, primarily recognizing and binding to peptide motifs
enriched in aromatic amino acids, specifically the Ar-X-Ar (Aromatic-any residue-Aromatic)
sequence.[5][14] These motifs are particularly abundant in the C-terminal B-strands of OMPs,
suggesting SurA may play a key role in recognizing the terminal 3-signal required for BAM-
mediated insertion.[5]

Skp demonstrates broader substrate specificity and has been shown to bind a wide range of
denatured OMPs without the strict sequence preference seen in SurA.[1][11] Its ability to bind
and even dissolve aggregated OMPs further distinguishes it from SurA, highlighting its role in
quality control and stress response.[13][15]

Synergistic Disaggregase Activity

Recent findings have revealed a remarkable synergistic function between Skp and SurA. While
both chaperones possess the ability to disassemble OMP oligomeric aggregates individually,
their combined action is significantly more potent than the sum of their independent activities.
[13][16] This cooperative disaggregation suggests a higher-order interaction between the two
chaperone systems, providing a powerful mechanism to clear potentially toxic protein
aggregates under stress conditions.[13][16]

Quantitative Data Summary
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Feature

Skp (Seventeen kilodalton
protein)

SurA (Survival factor A)

Oligomeric State

Homotrimer[8][9]

Monomer[5]

Structure

"Jellyfish-like" with a central
cavity[8][9]

Core chaperone domain with
two PPlase domains (P1, P2)
[5][12]

Substrate Binding

Encapsulates unfolded OMPs
within its cavity[10][11]

Binds OMPs in a groove,

causing substrate expansion[4]

[5]

Substrate Specificity

Broad, binds unfolded OMPs
non-specifically[1][11]

Prefers Ar-X-Ar motifs,
common in OMPs[5][14]

Primary Role

Secondary/backup pathway,
rescues OMPs, stress

response[1][2]

Primary pathway for bulk OMP
transport[1][3][4]

Effect of Deletion

Minimal effect on OM density
alone; lethal with surA
deletion[1][3]

Marked decrease in OM
density, severe OM defects[1]
[31[12]

Interaction with BAM

Delivers rescued OMPs to
SurA pathway or BAM

complex[1]

Direct interaction to deliver
OMPs for insertion[1][5][6]

Can disassemble OMP

Can disassemble OMP

Disaggregase Activity aggregates; higher affinity for
aggregates[13][15]
aggregates[5][13]
Acts synergistically with SurA Acts synergistically with Skp to
Synergy to disassemble aggregates[13] disassemble aggregates[13]

[16]

[16]

Visualizing Chaperone Pathways and Workflows
OMP Biogenesis Pathways

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3067652/
https://www.pnas.org/doi/10.1073/pnas.0809275106
https://www.mdpi.com/1422-0067/24/1/295
https://pmc.ncbi.nlm.nih.gov/articles/PMC3067652/
https://www.pnas.org/doi/10.1073/pnas.0809275106
https://www.mdpi.com/1422-0067/24/1/295
https://journals.asm.org/doi/10.1128/mbio.00540-13
https://pubmed.ncbi.nlm.nih.gov/19181847/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5018216/
https://www.pnas.org/doi/10.1073/pnas.2008175117
https://www.mdpi.com/1422-0067/24/1/295
https://pmc.ncbi.nlm.nih.gov/articles/PMC1993877/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5018216/
https://www.mdpi.com/1422-0067/24/1/295
https://pubmed.ncbi.nlm.nih.gov/15840585/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1993877/
https://www.researchgate.net/publication/5935985_Defining_the_roles_of_the_periplasmic_chaperones_SurA_Skp_and_DegP_in_Escherichia_coli
https://pmc.ncbi.nlm.nih.gov/articles/PMC1993877/
https://pubmed.ncbi.nlm.nih.gov/17908933/
https://www.pnas.org/doi/10.1073/pnas.2008175117
https://pmc.ncbi.nlm.nih.gov/articles/PMC1993877/
https://pubmed.ncbi.nlm.nih.gov/17908933/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1993877/
https://pubmed.ncbi.nlm.nih.gov/17908933/
https://journals.asm.org/doi/10.1128/mbio.00540-13
https://pmc.ncbi.nlm.nih.gov/articles/PMC1993877/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1993877/
https://www.mdpi.com/1422-0067/24/1/295
https://pmc.ncbi.nlm.nih.gov/articles/PMC9177699/
https://www.pnas.org/doi/10.1073/pnas.2118919119
https://www.researchgate.net/publication/323785254_Single-Molecule_Detection_Reveals_Different_Roles_of_Skp_and_SurA_as_Chaperones
https://www.mdpi.com/1422-0067/24/1/295
https://www.pnas.org/doi/10.1073/pnas.2118919119
https://www.pnas.org/doi/10.1073/pnas.2118919119
https://www.biorxiv.org/content/10.1101/2021.02.23.432414v1.full-text
https://www.pnas.org/doi/10.1073/pnas.2118919119
https://www.biorxiv.org/content/10.1101/2021.02.23.432414v1.full-text
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167391?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Inner Membrane

Periplasm

————RescueF ———— E»

Outer Membrane

SurA-uOMP
Complex

A
i Primary i i
| Patuy i Redirection Delivery ot
SecvEG Unfolded [F====—====-=-— ! BAM Insertion Folded
Translocon OomP i Complex omP
Secondary
1 Pathway

Degradation T Degradation
777777777777 o

Delivery

© 2026 BenchChem. All rights reserved.

5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167391?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Validation & Comparative

Check Availability & Pricing

Assay Execution Preparation
Pre-equilibrate solutions Prepare Buffer Prepare Chaperone Prepare Controls Prepare Substrate Protein
to assay temperature (e.g., 45°C) (e.g., 50 mM Tris, pH 8. (Skp or SurA) (Positive: GroEL, Negative: Buffer/Lysozyme) (e itrate Synthase)
\
Mix Buffer with Chaperone
or Control in cuvette

\

Initiate reaction by adding
Substrate Protein

\

Induce aggregation
(e.g., maintain at 45°C)

Data Acquisit‘i?n & Analysis

Monitor light scattering
(e.g., at 320-500 nm)
over time (e.

Plot Light Scattering vs. Time

Compare aggregation curves:
Substrate alone vs.
Substrate + Chaperone

Calculate % aggregation
prevention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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